Cas no 2228082-63-9 (2-amino-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid)

• Product Name: 2-amino-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid
• CAS No: 2228082-63-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6244660
• PubChem ID: 165760489
• Update Time: 2025-05-24

2-amino-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid
• EN300-1777868
• 2-amino-3-[3-(methoxymethyl)phenyl]-3-methylbutanoic acid
• 2228082-63-9

• Inchi： 1S/C13H19NO3/c1-13(2,11(14)12(15)16)10-6-4-5-9(7-10)8-17-3/h4-7,11H,8,14H2,1-3H3,(H,15,16)
• InChI Key： GVKGYPFURHZWLE-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=CC=C(COC)C=1)N)=O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-3-3-(methoxymethyl)phenyl-3-methylbutanoic acid

2-Amino-3-(3-(Methoxymethyl)phenyl)-3-Methylbutanoic Acid (CAS No. 2228082-63-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-Amino-3-(3-(methoxymethyl)phenyl)-3-methylbutanoic acid (CAS No. 2228082-63-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids, specifically those with aromatic substituents, which are known for their diverse biological activities.

The chemical structure of 2-amino-3-(3-(methoxymethyl)phenyl)-3-methylbutanoic acid is characterized by a central carbon atom bonded to an amino group (-NH₂), a carboxylic acid group (-COOH), and a substituted phenyl ring. The presence of the methoxymethyl group on the phenyl ring adds complexity and functionality to the molecule, influencing its physicochemical properties and biological interactions.

In terms of physicochemical properties, 2-amino-3-(3-(methoxymethyl)phenyl)-3-methylbutanoic acid exhibits moderate solubility in water and polar organic solvents. Its pKa values are crucial for understanding its behavior in different pH environments, which is essential for optimizing its use in various biological assays and pharmaceutical formulations. Recent studies have shown that the pKa values of this compound are approximately 2.5 for the carboxylic acid group and 9.5 for the amino group, indicating that it can exist in different ionization states depending on the pH of the solution.

The biological activity of 2-amino-3-(3-(methoxymethyl)phenyl)-3-methylbutanoic acid has been extensively studied in recent years. One of its notable properties is its ability to interact with specific protein targets, making it a promising candidate for drug development. For instance, research has demonstrated that this compound can modulate the activity of certain enzymes involved in metabolic pathways, such as kinases and proteases. These interactions have potential implications for treating various diseases, including cancer, neurodegenerative disorders, and metabolic syndromes.

In the context of cancer research, 2-amino-3-(3-(methoxymethyl)phenyl)-3-methylbutanoic acid has shown promising antiproliferative effects on several cancer cell lines. Studies have reported that it can inhibit cell growth and induce apoptosis through mechanisms involving cell cycle arrest and mitochondrial dysfunction. These findings suggest that this compound could be further developed as a novel anticancer agent.

Beyond its direct therapeutic potential, 2-amino-3-(3-(methoxymethyl)phenyl)-3-methylbutanoic acid has also been explored as a lead compound for structure-activity relationship (SAR) studies. By modifying its structure through chemical synthesis, researchers aim to optimize its pharmacological properties and enhance its therapeutic efficacy. For example, substituting different functional groups on the phenyl ring or altering the length of the alkyl chain can significantly impact its binding affinity to target proteins and its overall biological activity.

In addition to its therapeutic applications, 2-amino-3-(3-(methoxymethyl)phenyl)-3-methylbutanoic acid has been utilized as a tool compound in biochemical assays and high-throughput screening (HTS) platforms. Its well-defined structure and predictable behavior make it an ideal candidate for identifying new drug targets and validating existing ones. This versatility has contributed to its widespread use in academic research laboratories and pharmaceutical companies alike.

The synthesis of 2-amino-3-(3-(methoxymethyl)phenyl)-3-methylbutanoic acid involves several steps, including the formation of the substituted phenyl ring, introduction of the methoxymethyl group, and final assembly of the amino acid scaffold. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale studies and industrial applications.

In conclusion, 2-amino-3-(3-(methoxymethyl)phenyl)-3-methylbutanoic acid (CAS No. 2228082-63-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features, favorable physicochemical properties, and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.